2-Methyl-3-nitropyridine N-oxide

• IUPAC Name: 2-methyl-3-nitro-1-oxidopyridin-1-ium
• InChI: InChI=1S/C6H6N2O3/c1-5-6(8(10)11)3-2-4-7(5)9/h2-4H,1H3
• InChI Key: ZLBUTYITPACULR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=[N+]1[O-])[N+](=O)[O-]
• Molecular Formula: C6H6N2O3
• DSSTOX Substance ID: DTXSID30504829
• Molecular Weight: 154.12 g/mol
• CAS No.: 5236-76-0

Description

Physical and Chemical Properties Analysis

• Melting Point : Approximately 136-138°C .

Scientific Research Applications

Structural and Vibrational Analysis

• Structural Analysis : X-ray and neutron diffraction studies have been employed to determine the crystal structures of various nitropyridine N-oxides, revealing details about molecular arrangements, bond lengths, and angles. Such analyses help in understanding the material's properties and potential applications in crystal engineering and design (Baert et al., 1988; Shiro et al., 1977).

• Vibrational Studies : Vibrational spectroscopy, including infrared and Raman spectroscopy, has been used to study the internal modes of nitropyridine N-oxides. These studies provide insights into the molecular dynamics and interactions within the crystal lattice, which are crucial for the development of materials with specific optical or electronic properties (Plaza et al., 1991; Zhang et al., 1994).

Optical Properties and Nonlinear Optics

• Optical Nonlinearity : Nitropyridine N-oxides have been investigated for their nonlinear optical properties, particularly for applications in second-harmonic generation. These properties make them candidates for use in optical devices and technologies (Andreazza et al., 1990; Hamzaoui et al., 1996).

Molecular and Electronic Structure

• Molecular Dipole Moments : Studies focusing on the dipole moments of nitropyridine N-oxides help in understanding the electronic distribution within the molecule. This information is vital for designing materials with specific electronic or optical properties (Chen et al., 1996).

Chemical Reactions and Synthesis

• Chemical Reactivity : Research on the reactivity of nitropyridine N-oxides with various reagents offers pathways for synthesizing novel compounds, which can be foundational for developing new materials or pharmaceuticals (Zhang & Duan, 2011).

Safety and Hazards

• Combustibility : Classified as a combustible solid .

Future Directions

: Sigma-Aldrich: 3-Methyl-4-nitropyridine N-oxide

Mechanism of Action

Target of Action

Nitropyridines, a class of compounds to which 2-methyl-3-nitropyridine n-oxide belongs, are known to interact with various biological targets

Mode of Action

Nitropyridines, in general, undergo reactions with various organic compounds, leading to a range of substituted and functionalized structures . The reaction mechanism involves the migration of the nitro group from one position to another by a [1,5] sigmatropic shift . This could potentially alter the compound’s interaction with its targets.

Biochemical Pathways

Nitropyridines are known to be involved in various chemical reactions, leading to the synthesis of different compounds

Result of Action

As a nitropyridine derivative, it may participate in various chemical reactions, leading to the formation of different compounds . These reactions could potentially have various molecular and cellular effects.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For this compound, factors such as temperature, pH, and the presence of other chemicals could potentially affect its reactivity and stability . .

Biochemical Analysis

Biochemical Properties

2-Methyl-3-nitropyridine N-oxide plays a significant role in biochemical reactions, particularly in the synthesis of other compounds. It interacts with various enzymes and proteins, including cytochrome P450 enzymes, which are involved in the metabolism of many drugs and xenobiotics. The compound can act as a substrate or inhibitor, affecting the enzyme’s activity and altering the metabolic pathways .

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to affect the expression of certain genes involved in oxidative stress responses and inflammatory pathways. Additionally, the compound can modulate cellular metabolism by interacting with key metabolic enzymes, leading to changes in the levels of metabolites .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with biomolecules at the molecular level. It can bind to specific sites on enzymes, leading to inhibition or activation of their activity. For example, it can inhibit the activity of cytochrome P450 enzymes by binding to their active sites, preventing the metabolism of certain substrates. This interaction can result in changes in gene expression and cellular function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound can degrade over time, leading to a decrease in its activity. Additionally, long-term exposure to the compound can result in changes in cellular function, including alterations in gene expression and metabolic pathways .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects on cellular function, while at higher doses, it can cause significant changes in gene expression and metabolic pathways. Toxic or adverse effects have been observed at high doses, including liver toxicity and oxidative stress .

Metabolic Pathways

This compound is involved in various metabolic pathways, including those mediated by cytochrome P450 enzymes. It can affect the metabolic flux and levels of metabolites by interacting with key enzymes in these pathways. The compound can also influence the activity of cofactors involved in metabolic reactions, leading to changes in the overall metabolic profile of cells .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions can affect the compound’s localization and accumulation in different cellular compartments. The compound’s distribution is also influenced by its chemical properties, such as solubility and stability .

Subcellular Localization

The subcellular localization of this compound is determined by its interactions with targeting signals and post-translational modifications. These interactions direct the compound to specific compartments or organelles within the cell, where it can exert its effects on cellular function. For example, the compound may localize to the mitochondria, where it can influence mitochondrial metabolism and oxidative stress responses .